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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil

Abstract

This technical guide provides a comprehensive overview of 6-amino-5-nitrosouracil, a key
heterocyclic compound derived from uracil. It details the molecule's structure, chemical
formula, and physicochemical properties. The guide outlines established experimental
protocols for its synthesis via nitrosation and subsequent reduction, critical steps for its use as
a versatile intermediate in organic synthesis. Furthermore, it explores the significant role of 6-
amino-5-nitrosouracil as a precursor in the synthesis of biologically active purine derivatives,
such as xanthines. This document is intended for researchers and professionals in the fields of
medicinal chemistry, organic synthesis, and drug development, offering a consolidated
resource of technical data and methodologies.

Molecular Structure and Formula

6-amino-5-nitrosouracil is a pyrimidine derivative characterized by an amino group at position
6 and a nitroso group at position 5 of the uracil ring.[1] This specific arrangement of functional
groups, particularly the electron-withdrawing nitroso group, imparts distinct chemical reactivity,
making it a valuable intermediate in the synthesis of more complex heterocyclic systems.[2]

The standard representations for its molecular structure are as follows:
e Molecular Formula: CaHaN4Os3[1]

e IUPAC Name: 6-amino-5-nitroso-1H-pyrimidine-2,4-dione[1]
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e SMILES: C1(=C(NC(=O)NC1=0)N)N=0[1]

e InChl Key: DKPCSXFEWFSECE-UHFFFAOYSA-N[1]

Physicochemical Properties

The quantitative data for 6-amino-5-nitrosouracil and its commonly studied N-methylated
derivatives are summarized below. These derivatives are often used in synthetic chemistry due
to their modified solubility and reactivity profiles.

. . 6-amino-1,3-
6-amino-5- 6-amino-1-methyl- .
Property . . ] ] dimethyl-5-
nitrosouracil 5-nitrosouracil ] .
nitrosouracil
CAS Number 5442-24-0[1] 6972-78-7[3] 6632-68-4[4]
Molecular Formula CaHaNaOs3[1] CsHeN4Os3[3] CeHsNaOs3[4]
Molecular Weight 156.10 g/mol [1] 170.13 g/mol [3][5] 184.15 g/mol [4]
Appearance Not specified Purple Solid[6] Not specified

] ] >300 °C (for related -~
Melting Point ] >300 °CJ3][8] Not specified
nitro compound)[7]

>27.6 ug/mL (at pH

Solubility Not specified Not specified 7. 4)(4]

Experimental Protocols
Synthesis of 6-amino-5-nitrosouracil

The most common method for synthesizing 6-amino-5-nitrosouracil is the direct nitrosation of
6-aminouracil. This reaction is typically performed in an acidic medium.

Materials:
e 6-aminouracil

e Sodium nitrite (NaNO2)
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e Glacial acetic acid

e Deionized water

Procedure:

A suspension of 6-aminouracil is prepared in hot water (approximately 80°C) with stirring.[9]

» After achieving a complete solution, the mixture is neutralized with glacial acetic acid. An
excess of glacial acetic acid is then added.[9]

e A solution of sodium nitrite dissolved in water is added cautiously to the acidic 6-aminouracil
solution. The reaction is exothermic and may cause frothing, so the addition should be
controlled.[2][9]

e The reaction is typically initiated at a reduced temperature (around 10°C) to manage the
exothermic nature of the nitrosation.[2]

e The formation of the red-colored 6-amino-5-nitrosouracil indicates the progression of the
reaction.[9]

 After the reaction is complete, the mixture is cooled, and the solid product is isolated by
filtration.

e The crude product can be washed with water and ethanol and then dried. Further purification
can be achieved by recrystallization if necessary.[2]

Synthesis of 5,6-Diaminouracil (via Reduction)

6-amino-5-nitrosouracil is a critical intermediate for producing 5,6-diaminouracil, a direct
precursor to many xanthine derivatives. The reduction of the nitroso group is a key step.[2]

Materials:
e 6-amino-5-nitrosouracil

e Sodium hydrosulfite (Sodium dithionite, Na=S204) or catalytic hydrogenation (e.g., Palladium
on carbon)[2][9]
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Deionized water

Procedure using Sodium Hydrosulfite:

The moist 6-amino-5-nitrosouracil is transferred to a reaction flask, and warm water
(approximately 50°C) is added to form a slurry.[9]

The slurry is stirred and heated on a steam bath while solid sodium hydrosulfite is added
portion-wise until the characteristic red color of the nitroso compound is completely
bleached, resulting in a light tan suspension.[9]

An additional amount of sodium hydrosulfite is added, and the mixture is stirred with heating
for another 15 minutes.[9]

The suspension is then allowed to cool.

The resulting dense diaminouracil salt is collected by filtration, washed thoroughly with water,
and dried.[9]

Role in Synthesis of Bioactive Compounds

6-amino-5-nitrosouracil and its derivatives are fundamental building blocks in medicinal

chemistry, primarily for the synthesis of purine analogs, including therapeutically important

xanthines like caffeine and theophylline.[2] The general synthetic pathway involves the

nitrosation of a 6-aminouracil, reduction of the resulting 5-nitroso group to an amine, and

subsequent cyclization with a suitable one-carbon source to form the fused imidazole ring of

the purine system.[10]

The structural similarity of these uracil derivatives to endogenous nucleobases suggests

potential interactions with biological macromolecules, leading to investigations into their

antimicrobial and anticancer properties.[2][11][12]

Visualization of Synthetic Pathway

The following diagram illustrates the logical workflow for the synthesis of xanthine precursors

from 6-aminouracil, a process in which 6-amino-5-nitrosouracil serves as a crucial

intermediate.
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Caption: Synthetic route from 6-aminouracil to xanthine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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